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Compound of Interest

Compound Name: (R)-4-Methoxydalbergione

Cat. No.: B1202767 Get Quote

These application notes provide a comprehensive overview of the in vivo applications of 4-

Methoxydalbergione (4-MOD), a stereoisomer of (R)-4-Methoxydalbergione, focusing on its

anti-tumor effects in xenograft mouse models of astroglioma and osteosarcoma. The protocols

and data presented are intended for researchers, scientists, and professionals in drug

development.

Anti-Tumor Activity in Astroglioma
4-Methoxydalbergione has demonstrated significant inhibitory effects on the growth of human

astroglioma cells in a nude mouse xenograft model.[1]

1.1. Quantitative Data Summary

Experiment
al Model

Cell Line
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Dosage
Key
Findings

Reference

Nude Mouse

Xenograft

U87 (Human

Astroglioma)
4-MOD 10 mg/kg

Slowed tumor

growth rate.
[1]

Nude Mouse

Xenograft

U87 (Human

Astroglioma)
4-MOD 30 mg/kg

Significantly

reduced

tumor size.

[1]

1.2. Experimental Protocol: Astroglioma Xenograft Model
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This protocol outlines the procedure for evaluating the in vivo efficacy of 4-MOD against

astroglioma.

Cell Culture: Human astroglioma U87 cells are cultured in appropriate media until they reach

the logarithmic growth phase.

Animal Model: Nude mice are utilized for this xenograft model.

Tumor Implantation: A suspension of U87 cells is subcutaneously injected into the flank of

each nude mouse.

Tumor Growth and Grouping: The mice are monitored until the tumors reach a palpable size.

They are then randomly assigned to control and treatment groups.

Drug Administration: 4-MOD is administered to the treatment groups at specified dosages

(e.g., 10 mg/kg and 30 mg/kg). The control group receives a vehicle solution. Administration

is typically performed via intraperitoneal injection.

Monitoring: Tumor size is measured regularly (e.g., every few days) using calipers. Tumor

volume can be calculated using the formula: (Length × Width²) / 2.

Endpoint: The experiment is concluded after a predetermined period, or when tumors in the

control group reach a specific size. Tumors are then excised, weighed, and may be used for

further analysis (e.g., immunohistochemistry).

1.3. Signaling Pathways

Transcriptome sequencing of U87 cells treated with 4-MOD revealed enrichment in several key

signaling pathways that may underlie its anti-tumor mechanisms.[1] These include the p53,

TNF, and MAPK signaling pathways.[1]
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Fig. 1: 4-MOD's influence on key anti-tumor signaling pathways.

Anti-Tumor Activity in Osteosarcoma
4-MOD has also been shown to suppress tumor growth in a human osteosarcoma xenograft

model, primarily through the inhibition of the JAK2/STAT3 signaling pathway.[2]

2.1. Quantitative Data Summary

Experimental
Model

Cell Line
Treatment
Group

Key Findings Reference

Nude Mouse

Xenograft

U2OS / MG-63

(Human

Osteosarcoma)

4-MD
Inhibited tumor

growth.
[2]

Soft Agar Assay

U2OS / MG-63

(Human

Osteosarcoma)

4-MD

Reduced colony

formation in a

concentration-

dependent

manner.

[2]
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2.2. Experimental Protocol: Osteosarcoma Xenograft Model

This protocol details the in vivo evaluation of 4-MOD against osteosarcoma.

Cell Culture: Human osteosarcoma cells (e.g., U2OS, MG-63) are maintained in suitable

culture conditions.

Animal Model: Immunodeficient nude mice are used.

Tumor Implantation: Osteosarcoma cells are harvested and injected subcutaneously into the

mice.

Treatment: Once tumors are established, mice are treated with 4-MOD or a vehicle control.

Analysis: Tumor growth is monitored throughout the study. At the conclusion, tumors are

excised for analysis. Immunohistochemical staining can be performed to assess the

expression of proliferation markers (PCNA, Ki67) and signaling proteins (p-STAT3, Survivin).

[2]

2.3. Signaling Pathway

The anti-proliferative effects of 4-MOD in osteosarcoma cells are exerted through the inhibition

of the JAK2/STAT3 pathway.[2] This pathway is crucial for regulating the expression of genes

involved in oncogenesis, including apoptosis inhibitors and cell cycle regulators.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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